Cas no 55255-72-6 (1,3,5-tris(4-ethylphenyl)benzene)

1,3,5-tris(4-ethylphenyl)benzene structure
55255-72-6 structure
Product Name:1,3,5-tris(4-ethylphenyl)benzene
CAS No:55255-72-6
MF:C30H30
MW:390.559208393097
CID:943600
PubChem ID:339127
Update Time:2025-04-19

1,3,5-tris(4-ethylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-tris(4-ethylphenyl)benzene
    • 1,1':3',1''-Terphenyl, 4,4''-diethyl-5'-(4-ethylphenyl)-
    • 4,4''-Diethyl-5'-(4-ethylphenyl)-1,1':3',1''-terbenzene
    • NSC-364091
    • 55255-72-6
    • NSC364091
    • DTXSID00320775
    • BUYBVSFUTSYONA-UHFFFAOYSA-N
    • DB-283439
    • Inchi: 1S/C30H30/c1-4-22-7-13-25(14-8-22)28-19-29(26-15-9-23(5-2)10-16-26)21-30(20-28)27-17-11-24(6-3)12-18-27/h7-21H,4-6H2,1-3H3
    • InChI Key: BUYBVSFUTSYONA-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(CC)=CC=2)C=C(C2C=CC(CC)=CC=2)C=C(C2C=CC(CC)=CC=2)C=1

Computed Properties

  • Exact Mass: 390.2349
  • Monoisotopic Mass: 390.234750957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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